
Amidoflumet: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amidoflumet

Cat. No.: B1277874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amidoflumet is a trifluoromethanesulfonanilide insecticide and acaricide developed for the

control of house dust mites.[1] This technical guide provides a comprehensive overview of its

chemical identity, properties, and available experimental data to support further research and

development.

Chemical Identity and Synonyms
The systematic IUPAC name for Amidoflumet is methyl 5-chloro-2-

{[(trifluoromethyl)sulfonyl]amino}benzoate.[2] It is also known by several synonyms, which are

crucial for comprehensive literature searches and material sourcing.

Table 1: IUPAC Name and Synonyms of Amidoflumet
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Type Name

IUPAC Name
methyl 5-chloro-2-

{[(trifluoromethyl)sulfonyl]amino}benzoate

Synonym

5-Chloro-2-

{[(trifluoromethyl)sulfonyl]amino}benzoic acid

methyl ester

Synonym
Methyl 5-chloro-2-

(trifluoromethylsulfonylamino)benzoate

Synonym Amidoflumet [ISO, JAN]

CAS Number 84466-05-7

Physicochemical and Quantitative Data
Amidoflumet is a pale yellow to white crystalline powder.[3] It exhibits good solubility in polar

organic solvents such as N,N-dimethylformamide, acetonitrile, and methanol, but has poor

solubility in water.[3] A summary of its key quantitative properties is presented below.

Table 2: Physicochemical Properties of Amidoflumet

Property Value Reference

Molecular Formula C₉H₇ClF₃NO₄S [3][4]

Molecular Weight 317.67 g/mol [3][4]

Appearance
Pale yellow to white crystalline

powder
[3]

Melting Point 81 - 85 °C [3]

Acid Dissociation Constant

(pKa)
~3.8 [3]

Vapor Pressure
~1.51 x 10⁻¹ Pa (Gas

saturation method)
[3]
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Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of Amidoflumet are

not extensively available in peer-reviewed literature. However, based on existing

documentation, the following outlines can be inferred.

Synthesis of Amidoflumet
A definitive, step-by-step synthesis protocol for Amidoflumet is not publicly detailed. However,

the general synthesis of related trifluoromethanesulfonanilide compounds involves the reaction

of a substituted aniline with trifluoromethanesulfonyl chloride or a related

trifluoromethanesulfonylating agent. For Amidoflumet, this would conceptually involve the

reaction of methyl 2-amino-5-chlorobenzoate with a trifluoromethanesulfonylating agent.

Miticidal Activity Assay (Conceptual)
The miticidal activity of Amidoflumet has been evaluated against various house dust mites,

including Dermatophagoides farinae, Tyrophagus putrescentiae, and Chelacaropsis moorei. A

common method for assessing miticidal activity is the filter paper contact method.

Preparation of Test Substance: Amidoflumet is dissolved in a suitable solvent (e.g.,

acetone) to prepare a stock solution of a specific concentration.

Treatment of Filter Paper: A defined volume of the test solution is uniformly applied to a filter

paper disc and the solvent is allowed to evaporate completely.

Introduction of Mites: A known number of adult mites are released onto the treated filter

paper.

Incubation: The filter paper with the mites is placed in a controlled environment (e.g., specific

temperature and humidity) for a set duration.

Mortality Assessment: After the incubation period, the number of dead and live mites is

counted under a microscope to determine the mortality rate.

Mechanism of Action

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1277874?utm_src=pdf-body
https://www.benchchem.com/product/b1277874?utm_src=pdf-body
https://www.benchchem.com/product/b1277874?utm_src=pdf-body
https://www.benchchem.com/product/b1277874?utm_src=pdf-body
https://www.benchchem.com/product/b1277874?utm_src=pdf-body
https://www.benchchem.com/product/b1277874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The precise biochemical mechanism of action for Amidoflumet is currently reported as

unknown.[1] This represents a significant area for future research to understand its specific

molecular targets within the mite nervous system or other physiological pathways.

Visualizations
Logical Workflow for Amidoflumet Discovery and
Evaluation
The following diagram illustrates the logical progression from compound synthesis to efficacy

testing as can be inferred from the available literature.
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Caption: Logical workflow for the synthesis and miticidal evaluation of Amidoflumet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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